5-Bromo-2-phenyl-thiazole-4-carboxylic acid

• CAS RN: 21160-52-1
• Molecular Formula: C10H6BrNO2S
• Molecular Weight: 284.13 g/mol
• IUPAC Name: 5-bromo-2-phenyl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H6BrNO2S/c11-8-7(10(13)14)12-9(15-8)6-4-2-1-3-5-6/h1-5H,(H,13,14)
• InChI Key: LPXBKBUWNRQXSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(S2)Br)C(=O)O

Description

5-Bromo-4-phenylthiazole-2-carboxylic acid is a chemical compound with the molecular formula C10H6BrNO2S. It is also known by other names such as 2-Thiazolecarboxylic acid, 5-bromo-4-phenyl-.

Molecular Structure Analysis

The molecular structure of 5-Bromo-4-phenylthiazole-2-carboxylic acid consists of a five-membered thiazole ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The average mass of the molecule is 284.129 Da and the monoisotopic mass is 282.930267 Da.

Future Directions

Thiazoles, including 5-Bromo-4-phenylthiazole-2-carboxylic acid, have been found to have diverse biological activities and are being explored for their potential therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents. The future directions of research on this compound could involve further exploration of these therapeutic potentials and the development of novel synthetic pathways.

Synthesis routes and methods

Procedure details

To a solution of 2-phenyl-1,3-thiazole-4-carboxylic acid (3.2 g) in abs. THF (190 mL) was added at 78° C. over 10 min n-BuLi (25 mL, 1.6M in hexanes). After addition, Br2 (1.3 mL) in cyclohexane (7.4 mL) was added over 10 min. The reaction mixture was allowed to warm up to RT and was stirred at this temperature for 3 h. The reaction mixture was then cooled to 0° C., carefully quenched with HCl (1M, 32 mL) and extracted with EtOAc (2×). The combined org. phases were washed with aq. sodium thiosulfate (20%), dried over MgSO4 and evaporated to dryness to give 4.5 g of the desired product. The crude was used without further purification.